Cas no 5895-35-2 (2-Oxetanone,4-(trichloromethyl)-)
5895-35-2 structure
Product Name:2-Oxetanone,4-(trichloromethyl)-
CAS No:5895-35-2
MF:C4H3Cl3O2
MW:189.42441868782
CID:385545
PubChem ID:303160
Update Time:2025-04-19
2-Oxetanone,4-(trichloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxetanone,4-(trichloromethyl)-
- 3-hydroxy-4,4,4-trichlorobutyric beta-lactone
- 4-(trichloromethyl)oxetan-2-one
- 3-(Trichlormethyl)propan-3-olid
- 4-(Trichloromethyl)oxetane-2-one
- 4-trichloromethyl-2-oxetanone
- 4-trichloromethyl-oxetan-2-one
- 4-Trichloromethyloxetan-2-one
- NSC191053
- AKOS021984354
- 5895-35-2
- beta-trichloromethyl-beta-propiolactone
- AKOS001570013
- NSC-191053
- FT-0772338
- SCHEMBL7406013
-
- Inchi: 1S/C4H3Cl3O2/c5-4(6,7)2-1-3(8)9-2/h2H,1H2
- InChI Key: CPNBMBBRKINRNE-UHFFFAOYSA-N
- SMILES: ClC(C1CC(=O)O1)(Cl)Cl
Computed Properties
- Exact Mass: 187.91999
- Monoisotopic Mass: 187.92
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.731
- Boiling Point: 228°Cat760mmHg
- Flash Point: 104°C
- Refractive Index: 1.541
- PSA: 26.3
2-Oxetanone,4-(trichloromethyl)- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5895-35-2 (2-Oxetanone,4-(trichloromethyl)-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk